Cas no 341930-57-2 (4-{3-[4-(Benzyloxy)phenyl]-2-cyanoprop-2-enamido}benzoic acid)

• Product Name: 4-{3-[4-(Benzyloxy)phenyl]-2-cyanoprop-2-enamido}benzoic acid
• CAS No: 341930-57-2
• MF: C₂₄H₁₈N₂O₄
• MW: 398.410726070404
• CID: 5946579
• PubChem ID: 2435487
• Update Time: 2025-06-08

4-{3-[4-(Benzyloxy)phenyl]-2-cyanoprop-2-enamido}benzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-26585132
• 341930-57-2
• Z44345977
• 4-{3-[4-(benzyloxy)phenyl]-2-cyanoprop-2-enamido}benzoic acid
• 4-{3-[4-(Benzyloxy)phenyl]-2-cyanoprop-2-enamido}benzoic acid

• Inchi： 1S/C24H18N2O4/c25-15-20(23(27)26-21-10-8-19(9-11-21)24(28)29)14-17-6-12-22(13-7-17)30-16-18-4-2-1-3-5-18/h1-14H,16H2,(H,26,27)(H,28,29)/b20-14-
• InChI Key： IRPWCHDYDCQWDB-ZHZULCJRSA-N
• SMILES： O(C1C=CC(/C=C(/C#N)\C(NC2C=CC(C(=O)O)=CC=2)=O)=CC=1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 398.12665706g/mol
• Monoisotopic Mass: 398.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 658
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 99.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on 4-{3-[4-(Benzyloxy)phenyl]-2-cyanoprop-2-enamido}benzoic acid

Introduction to 4-{3-[4-(Benzyloxy)phenyl]-2-cyanoprop-2-enamido}benzoic acid (CAS No. 341930-57-2)

4-{3-[4-(Benzyloxy)phenyl]-2-cyanoprop-2-enamido}benzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 341930-57-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a benzoic acid core modified with functional groups that enhance its biological activity and potential therapeutic applications. The presence of a cyanoprop-2-enamido moiety and a benzyloxy-substituted phenyl ring contributes to its unique chemical properties, making it a subject of interest for further investigation in drug discovery and medicinal chemistry.

The structural complexity of 4-{3-[4-(Benzyloxy)phenyl]-2-cyanoprop-2-enamido}benzoic acid arises from its multi-functionalized aromatic system. The benzoic acid backbone provides a robust scaffold for interactions with biological targets, while the cyanoprop-2-enamido group introduces a polar and potentially hydrogen-bonding capable moiety. This combination is often exploited in the design of molecules that require precise spatial and electronic properties for optimal binding affinity. The benzyloxy substituent on the phenyl ring further enhances the compound's solubility and metabolic stability, which are critical factors in drug development.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with inflammation, cancer, and neurodegenerative diseases. 4-{3-[4-(Benzyloxy)phenyl]-2-cyanoprop-2-enamido}benzoic acid has been investigated for its potential role as an inhibitor of various enzymes and receptors involved in these pathological processes. For instance, studies have suggested that this compound may interact with cyclooxygenase (COX) enzymes, which are key players in the production of prostaglandins and play a significant role in pain and inflammation. Additionally, its structural features may allow it to interfere with the activity of certain kinases and transcription factors, which are frequently dysregulated in cancer cells.

The benzyloxy group in 4-{3-[4-(Benzyloxy)phenyl]-2-cyanoprop-2-enamido}benzoic acid is particularly noteworthy for its ability to enhance the compound's bioavailability. This group is known to improve solubility in aqueous environments while maintaining favorable pharmacokinetic profiles. Such properties are highly desirable in drug design, as they ensure better absorption, distribution, metabolism, and excretion (ADME) characteristics. Furthermore, the cyanoprop-2-enamido moiety can serve as a hinge region or an anchor point for binding to target proteins, allowing for the precise tuning of molecular interactions.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of complex molecules like 4-{3-[4-(Benzyloxy)phenyl]-2-cyanoprop-2-enamido}benzoic acid with high accuracy. Molecular docking studies have shown that this compound can bind to various protein targets with high specificity, suggesting its potential as a lead compound for drug development. These computational approaches have complemented experimental efforts by providing insights into how structural modifications can optimize biological activity.

The synthesis of 4-{3-[4-(Benzyloxy)phenyl]-2-cyanoprop-2-enamido}benzoic acid involves multiple steps that require careful optimization to ensure high yield and purity. Key synthetic strategies include condensation reactions between appropriate precursors followed by functional group transformations such as hydrolysis and alkylation. The use of advanced catalytic systems has also improved the efficiency of these synthetic routes, making it feasible to produce larger quantities of the compound for further research.

One of the most promising applications of 4-{3-[4-(Benzyloxy)phenyl]-2-cyanoprop-2-enamido}benzoic acid lies in its potential as an anti-inflammatory agent. Chronic inflammation is a hallmark of many diseases, including rheumatoid arthritis and inflammatory bowel disease. By inhibiting key inflammatory pathways, this compound may offer relief from symptoms associated with these conditions. Preclinical studies have demonstrated its ability to reduce pro-inflammatory cytokine production in cellular models, suggesting its therapeutic potential.

Another area where 4-{3-[4-(Benzyloxy)phenyl]-2-cyanoprop-2-enamido}benzoic acid shows promise is in oncology research. Cancer cells often exhibit altered signaling pathways that contribute to their growth and survival. By targeting these pathways with small molecules like this one, researchers aim to develop new treatments that can selectively inhibit tumor progression without harming healthy cells. Early studies have indicated that this compound can induce apoptosis in certain cancer cell lines while sparing normal cells, highlighting its selectivity as a potential anticancer agent.

The role of 4-{3-[4-(Benzyloxy)phenyl]-2-cyanoprop-2-enamido}benzoic acid in neurodegenerative diseases is also being explored. Conditions such as Alzheimer's disease and Parkinson's disease are characterized by protein misfolding and aggregation, which can lead to neuronal dysfunction and death. This compound has been shown to interfere with these pathological processes by inhibiting enzymes that promote protein aggregation or by promoting the degradation of toxic protein species. Such findings make it an attractive candidate for further investigation as a potential therapeutic intervention.

The future direction of research on 4-{3-[4-(Benzyloxy)phenyl]-2-cyanoprop-2-enamido}benzoic acid will likely focus on optimizing its pharmacological properties through structure-based drug design techniques. By refining its chemical structure based on insights gained from computational modeling and experimental data, researchers hope to enhance its potency while minimizing side effects such as toxicity or immunogenicity. Additionally, exploring new synthetic routes could improve scalability for industrial production if clinical trials demonstrate its efficacy.

In conclusion,4-{3-[4-(Benzyloxy)phenyl]-2-cyanoprop-2-enamido}benzoic acid (CAS No. 341930-57-2) is a structurally complex organic compound with significant potential in pharmaceutical applications due to its unique combination of functional groups and biological activities. Its ability to modulate key inflammatory pathways makes it particularly relevant for treating chronic diseases such as cancer and neurodegenerative disorders where inflammation plays a critical role in disease progression.